Cas no 2166992-32-9 (2-amino-4-methoxybutane-1-sulfonyl fluoride)

• Product Name: 2-amino-4-methoxybutane-1-sulfonyl fluoride
• CAS No: 2166992-32-9
• MF: C₅H₁₂FNO₃S
• MW: 185.217083930969
• CID: 5883407
• PubChem ID: 165604888
• Update Time: 2025-05-22

2-amino-4-methoxybutane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-amino-4-methoxybutane-1-sulfonyl fluoride
• EN300-1577055
• 2166992-32-9

• Inchi： 1S/C5H12FNO3S/c1-10-3-2-5(7)4-11(6,8)9/h5H,2-4,7H2,1H3
• InChI Key： QMYVQKBFQALSMG-UHFFFAOYSA-N
• SMILES： S(CC(CCOC)N)(=O)(=O)F

Computed Properties

• Exact Mass: 185.05219258g/mol
• Monoisotopic Mass: 185.05219258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 77.8Ų

Additional information on 2-amino-4-methoxybutane-1-sulfonyl fluoride

Comprehensive Overview of 2-amino-4-methoxybutane-1-sulfonyl fluoride (CAS No. 2166992-32-9): Properties, Applications, and Innovations

2-amino-4-methoxybutane-1-sulfonyl fluoride (CAS No. 2166992-32-9) is a specialized sulfonyl fluoride derivative gaining attention in pharmaceutical and biochemical research. This compound belongs to the class of organofluorine compounds, which are widely studied for their unique reactivity and applications in drug discovery. The presence of both amino and methoxy functional groups enhances its versatility, making it a valuable intermediate in synthetic chemistry.

Recent trends in AI-driven drug discovery and click chemistry have amplified interest in sulfonyl fluorides, including 2-amino-4-methoxybutane-1-sulfonyl fluoride. Researchers are exploring its potential as a protease inhibitor or a bioconjugation reagent, aligning with the growing demand for targeted therapies. Its CAS No. 2166992-32-9 is frequently searched in academic databases, reflecting its relevance in high-throughput screening and fragment-based drug design.

The compound’s structural motif is particularly intriguing due to its compatibility with SuFEx (Sulfur Fluoride Exchange) chemistry, a topic trending in 2024 medicinal chemistry publications. This reactivity enables efficient ligand-protein binding studies, addressing common queries like "How do sulfonyl fluorides improve drug selectivity?" or "What are the latest advances in fluorine-containing bioactive molecules?". Such questions highlight the intersection of 2-amino-4-methoxybutane-1-sulfonyl fluoride with cutting-edge research.

From a synthetic perspective, the methoxybutane backbone of this compound offers improved solubility compared to traditional sulfonyl fluorides, a feature often discussed in forums on solubility enhancement strategies. Its amino group further allows for derivatization, catering to applications in peptide modification and biomarker labeling. These attributes make it a candidate for answering search queries like "What are the best reagents for protein tagging?" or "How to optimize fluorophores for imaging?".

In industrial settings, CAS No. 2166992-32-9 is noted for its stability under mild conditions, a critical factor for scale-up processes. Discussions on green chemistry often reference such compounds due to their potential for atom-economical reactions. This aligns with the broader shift toward sustainable synthesis, a hot topic in 2024 chemical manufacturing reports.

To summarize, 2-amino-4-methoxybutane-1-sulfonyl fluoride exemplifies the convergence of innovative chemical design and practical applications. Its role in addressing challenges like drug delivery optimization and molecular probe development ensures its continued relevance in both academic and industrial research landscapes.